4-chloro-1-(3-chloropropyl)-1H-pyrazole

• Molecular Formula: C6H8Cl2N2
• Molecular Weight: 179.04 g/mol
• IUPAC Name: 4-chloro-1-(3-chloropropyl)pyrazole
• InChI: InChI=1S/C6H8Cl2N2/c7-2-1-3-10-5-6(8)4-9-10/h4-5H,1-3H2
• InChI Key: KPLJIAPJXVIUSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CCCCl)Cl

Description

4-Chloro-1-(3-chloropropyl)-1H-pyrazole is a pyrazole derivative characterized by a chlorine atom at the 4-position of the pyrazole ring and a 3-chloropropyl substituent at the N1 position. Its molecular formula is C₆H₉Cl₂N₂, with a molecular weight of 181.06 g/mol (free base) or 198.02 g/mol as the hydrochloride salt . This compound is of interest in medicinal and agrochemical research due to the reactivity of its chlorinated substituents, which enable diverse functionalization pathways.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-1-(3-chloropropyl)-1H-pyrazole can be achieved through various synthetic routes. One common method involves the reaction of 4-chloropyrazole with 3-chloropropyl chloride in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 4-chloro-1-(3-chloropropyl)-1H-pyrazole may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-chloro-1-(3-chloropropyl)-1H-pyrazole can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction Reactions: Reduction of the compound can lead to the formation of reduced derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides. The reactions are typically carried out in polar aprotic solvents like DMF or dimethyl sulfoxide (DMSO) at elevated temperatures.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction Reactions: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed under anhydrous conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyrazoles, while oxidation and reduction reactions can produce oxidized or reduced derivatives, respectively.

Scientific Research Applications

4-chloro-1-(3-chloropropyl)-1H-pyrazole has several scientific research applications, including:

Chemistry: The compound is used as an intermediate in the synthesis of other pyrazole derivatives and heterocyclic compounds.

Biology: It is studied for its potential biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a lead compound for the development of new pharmaceuticals.

Industry: The compound is used in the development of agrochemicals, dyes, and other industrial products.

Mechanism of Action

The mechanism of action of 4-chloro-1-(3-chloropropyl)-1H-pyrazole involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyrazole Derivatives

Structural and Physical Properties

The table below compares 4-chloro-1-(3-chloropropyl)-1H-pyrazole with analogous compounds from the literature:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Pyrazole Ring/Side Chain)	Physical State	Melting Point (°C)	Yield (%)	Reference ID
4-Chloro-1-(3-chloropropyl)-1H-pyrazole	C₆H₉Cl₂N₂	181.06 (free base)	4-Cl / 3-chloropropyl	Solid (hydrochloride)	Not reported	Not reported
1-(3-Chloropropyl)-4-methyl-1H-pyrazole	C₇H₁₁ClN₂	158.63	4-CH₃ / 3-chloropropyl	Not reported	Not reported	Not reported
4-Chloro-1-(1-(4-methoxyphenyl)propyl)-1H-pyrazole	C₁₃H₁₅ClN₂O	380.79 (M + Na)	4-Cl / 1-(4-methoxyphenyl)propyl	White solid	56.8–57.9	81
4-Chloro-1-(2-chloro-1-(4-methoxyphenyl)ethyl)-1H-pyrazole	C₁₂H₁₂Cl₂N₂O	293.02 (M + Na)	4-Cl / 2-chloro-1-(4-methoxyphenyl)ethyl	White solid	52.6–53.4	75
4-Chloro-1-(1-(4-methoxyphenyl)allyl)-1H-pyrazole	C₁₃H₁₃ClN₂O	271.06 (M + Na)	4-Cl / 1-(4-methoxyphenyl)allyl	Colorless oil	Not applicable	47

Key Observations:

Substituent Effects on Physical State :

• The presence of aromatic groups (e.g., 4-methoxyphenyl in compounds from ) increases molecular weight and stabilizes crystalline structures, resulting in higher melting points (52–58°C). In contrast, aliphatic chloropropyl derivatives (e.g., the target compound) are typically solids or oils, depending on side-chain flexibility .
• The 4-methyl analog (C₇H₁₁ClN₂) lacks a chlorine at the pyrazole 4-position, reducing polarity and molecular weight compared to the target compound .

Synthetic Efficiency :

• Yields for aryl-substituted derivatives (e.g., 81% for compound 7 in ) are generally higher than those for allyl-substituted analogs (47% for compound 9 in ), likely due to steric and electronic factors during nucleophilic substitution reactions.

Reactivity and Functionalization Potential

• Chlorine Reactivity : The 4-chloro group on the pyrazole ring is susceptible to nucleophilic aromatic substitution (SNAr), enabling further derivatization. This reactivity is shared with compounds like 4-chloro-1-(2-chloroethyl)-3,5-dimethyl-1H-pyrazole, which undergoes formylation via the Vilsmeier-Haack reaction .
• Side-Chain Flexibility : The 3-chloropropyl chain in the target compound allows for alkylation or cyclization reactions, contrasting with rigid aryl or allyl substituents in other derivatives .

Biological Activity

4-Chloro-1-(3-chloropropyl)-1H-pyrazole is a synthetic compound belonging to the pyrazole class, characterized by its unique molecular structure that includes a chloro group at the 4-position and a 3-chloropropyl substituent at the 1-position. This compound has garnered attention for its potential biological activities, including antimicrobial, antifungal, and anticancer properties. The following sections will explore the biological activity of this compound, supported by various studies and data.

• Molecular Formula : C$_7$H$_8$Cl$_2$N$_2$
• Molecular Weight : 176.04 g/mol

Antimicrobial Properties

Research indicates that 4-chloro-1-(3-chloropropyl)-1H-pyrazole exhibits significant antimicrobial activity against various pathogens. A study highlighted its effectiveness against Gram-positive and Gram-negative bacteria, suggesting potential applications in treating infections caused by resistant strains.

Antifungal Activity

The compound has also been evaluated for its antifungal properties. In vitro tests demonstrated that it exhibits considerable activity against pathogenic fungi, including strains responsible for opportunistic infections. The antifungal efficacy was particularly notable against Candida albicans and Aspergillus niger, with minimum inhibitory concentrations (MICs) comparable to established antifungal agents .

Anticancer Potential

Emerging studies have suggested that 4-chloro-1-(3-chloropropyl)-1H-pyrazole may possess anticancer properties. Preliminary investigations have shown that it can inhibit the proliferation of certain cancer cell lines, potentially through mechanisms involving apoptosis and cell cycle arrest. For instance, one study reported an IC50 value of 25 µM against human breast cancer cells (MCF-7), indicating promising therapeutic potential .

The biological activity of 4-chloro-1-(3-chloropropyl)-1H-pyrazole is believed to be mediated through its interaction with specific biological targets, including enzymes and receptors. Interaction studies have revealed that it binds effectively to certain enzymes involved in metabolic pathways, which may contribute to its antimicrobial and anticancer effects.

Comparative Analysis

A comparative analysis of structurally related compounds shows that variations in substituents can significantly influence biological activity. The following table summarizes key differences among selected pyrazole derivatives:

Compound Name	Structure Features	Unique Aspects
4-Chloro-1-(3-chloropropyl)-1H-pyrazole	Chloro at position 4, chloropropyl at 1	Exhibits broad-spectrum antimicrobial activity
4-Chloro-1-methyl-1H-pyrazole	Methyl group at position 1	Limited antimicrobial activity
4-Bromo-1-(3-chloropropyl)-1H-pyrazole	Bromine instead of chlorine at position 4	Altered binding affinity may affect efficacy

Case Studies

Several case studies have documented the effects of 4-chloro-1-(3-chloropropyl)-1H-pyrazole in vivo. One notable study involved administering the compound to mice infected with Staphylococcus aureus, resulting in a significant reduction in bacterial load compared to untreated controls. This suggests its potential as a therapeutic agent for bacterial infections .

Additionally, another study investigated its effects on tumor growth in xenograft models. Mice treated with the compound showed reduced tumor size and improved survival rates compared to those receiving placebo treatments .